Cas no 1003886-09-6 ((4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole])

• Product Name: (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole]
• CAS No: 1003886-09-6
• MF: C₂₉H₂₈N₂O₂
• MW: 436.54
• CID: 5070666
• PubChem ID: 24746423
• Update Time: 2025-10-30

(4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole] Chemical and Physical Properties

Names and Identifiers

• (4S,4'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole)
• (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole]
• F74632
• BS-48892
• (4S)-4-benzyl-2-{2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-dihydroinden-2-yl}-4,5-dihydro-1,3-oxazole
• 1003886-09-6
• (4S)-4-benzyl-2-[2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-dihydroinden-2-yl]-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C29H28N2O2/c1-3-9-21(10-4-1)15-25-19-32-27(30-25)29(17-23-13-7-8-14-24(23)18-29)28-31-26(20-33-28)16-22-11-5-2-6-12-22/h1-14,25-26H,15-20H2/t25-,26-/m0/s1
• InChI Key： UMTCVPCXPUJJIQ-UIOOFZCWSA-N
• SMILES： C1C=C2C(=CC=1)CC(C1OC[C@H](CC3=CC=CC=C3)N=1)(C2)C1=N[C@H](CO1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 436.215078140g/mol
• Monoisotopic Mass: 436.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 43.2Ų

Additional information on (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole]

(4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole] and Its Applications in Modern Chemical Biology

Compound with the CAS number 1003886-09-6 represents a significant advancement in the field of chemical biology, particularly in the development of novel pharmaceutical agents. This compound, formally known as (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole], has garnered considerable attention due to its unique structural properties and promising biological activities. The intricate molecular framework of this compound incorporates a bidentate chelating unit derived from 1,3-dihydro-2H-inden-2-ylidene, which is linked to two oxazole moieties substituted with phenylmethyl groups. This structural configuration not only imparts remarkable stability but also enhances its potential for interaction with biological targets.

The stereochemistry of the compound, specifically the (4S,4'S) configuration, plays a crucial role in determining its biological efficacy. The precise stereochemical arrangement ensures optimal binding affinity and selectivity towards specific biological receptors. Recent studies have highlighted the importance of stereoselective drug design in achieving therapeutic efficacy while minimizing side effects. The (4S,4'S)-configured form of this compound has been shown to exhibit superior pharmacological properties compared to its stereoisomers, making it a valuable candidate for further pharmacological exploration.

In the realm of pharmaceutical research, this compound has been investigated for its potential applications in treating various neurological disorders. The oxazole ring system is known for its ability to modulate neurotransmitter activity, making it an attractive scaffold for developing drugs targeting central nervous system (CNS) disorders. Preliminary in vitro studies have demonstrated that (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole] exhibits inhibitory effects on certain enzymes involved in neurotransmitter degradation. This suggests its potential as a precursor for developing novel therapeutics for conditions such as depression and anxiety.

The phenylmethyl (benzyl) group present in the oxazole moiety contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. Enhanced lipophilicity often correlates with improved blood-brain barrier penetration, a desirable trait for CNS-targeting drugs. This property makes the compound an intriguing candidate for developing treatments that require crossing the blood-brain barrier to exert their therapeutic effects.

Advances in computational chemistry have enabled more sophisticated modeling of molecular interactions between this compound and biological targets. Molecular docking studies have revealed that (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole] can bind effectively to several key receptors implicated in neurological disorders. These findings provide a rational basis for designing structure-based drug optimization strategies aimed at enhancing binding affinity and selectivity.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The multi-step synthesis involves key transformations such as condensation reactions and stereoselective functionalization. The use of advanced catalytic systems has enabled the efficient preparation of enantiomerically pure forms of the compound. This underscores the importance of innovative synthetic approaches in accessing complex molecular architectures with high stereochemical purity.

Future directions in the research of this compound include exploring its mechanism of action through both preclinical and clinical studies. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further drug development efforts. Additionally, investigating its metabolic stability and pharmacokinetic properties will be crucial for assessing its suitability for clinical translation.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of (4S,4'S)-2,2'-(1,3-Dihydro-2H-inden-2-ylidene)bis[4,5-dihydro-4-(phenylmethyl)oxazole] exemplifies how advances in chemical biology can lead to the discovery of new therapeutic entities with significant societal impact. As research continues to uncover new applications for this compound and related molecules, it holds promise for addressing unmet medical needs across various therapeutic areas.